o-(5-Fluoro-2-nitrophenoxy)phenol

• Molecular Formula: C12H8FNO4
• Molecular Weight: 249.19 g/mol
• IUPAC Name: 2-(5-fluoro-2-nitrophenoxy)phenol
• InChI: InChI=1S/C12H8FNO4/c13-8-5-6-9(14(16)17)12(7-8)18-11-4-2-1-3-10(11)15/h1-7,15H
• InChI Key: HLVNXYBOVMBGLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)O)OC2=C(C=CC(=C2)F)[N+](=O)[O-]

Description

O-(5-Fluoro-2-nitrophenoxy)phenol is a useful research compound. Its molecular formula is C12H8FNO4 and its molecular weight is 249.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Catechol (103.8 g, 0.94 mol) and potassium carbonate (129.9 g, 0.94 mol) are added to a solution of 2,4-difluoronitrobenzene (50.0 g, 0.314 mol) in acetonitrile. The reaction mixture is stirred at 28° C. for 24 hours, poured into brine and extracted with ether. The organic extract is washed with brine, dried over anhydrous sodium sulfate and concentrated in vacuo to obtain a brown gum. Flash chromatography of the gum using silica gel and a 10% hexanes in methylene chloride solution gives the title product as a yellow solid (43 g) which is identified by 1HNMR spectral analysis.